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Compound of Interest

Compound Name: Ethyl 2-(cyanomethyl)benzoate

Cat. No.: B174670

Essential Safety and Handling Guide for Ethyl 2-
(cyanomethyl)benzoate

Disclaimer: A specific Safety Data Sheet (SDS) for Ethyl 2-(cyanomethyl)benzoate (CAS
19821-21-7) was not publicly available at the time of this writing. The following information is
based on the safety data for a closely related analogue, Methyl 2-(cyanomethyl)benzoate,
and should be used as a precautionary guide.[1] It is imperative to consult the official SDS from
your supplier before handling Ethyl 2-(cyanomethyl)benzoate.

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and operational plans for researchers, scientists, and drug development
professionals handling Ethyl 2-(cyanomethyl)benzoate.

Hazard Summary

Based on its analogue, Methyl 2-(cyanomethyl)benzoate, Ethyl 2-(cyanomethyl)benzoate is
anticipated to be toxic if swallowed, in contact with skin, or if inhaled.[1] It is also expected to
cause skin and serious eye irritation.[1]

Signal Word: DANGER([1]
Hazard Statements:

 Toxic if swallowed.[1]
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Toxic in contact with skin.[1]

Toxic if inhaled.[1]

Causes skin irritation.[1]

Causes serious eye irritation.[1]

Personal Protective Equipment (PPE)

Strict adherence to the recommended personal protective equipment is crucial to ensure safety
when handling this compound.

Protection Type Specific Recommendations

Wear chemical safety goggles and a face shield.

[1]

Eye/Face Protection

Use impervious gloves (e.qg., nitrile rubber) and

Skin Protection wear protective clothing to prevent skin contact.

[1]

Use a NIOSH/MSHA or European Standard EN
Respiratory Protection 149 approved respirator if ventilation is

inadequate or for spill response.

A lab coat or chemical-resistant apron should be

Body Protection
worn.

Handling and Storage

Proper handling and storage procedures are vital to minimize exposure and maintain the
chemical's integrity.

Handling:
» Avoid all contact with skin, eyes, and clothing.[1]

e Do not breathe dust or vapors.[1]
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o Work in a well-ventilated area, preferably in a chemical fume hood.[1]

e Wash hands thoroughly after handling.[1]

e Use non-sparking tools and take precautionary measures against static discharges.[2]
Storage:

» Keep the container tightly closed.[1]

» Store in a cool, dry, and well-ventilated area.[1][2]

» Store locked up.[1]

o Keep away from heat, sparks, and open flames.[2]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. Seek immediate

medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting upper and lower
eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[1]

Spill and Disposal Procedures

A clear plan for spill management and waste disposal is essential for laboratory safety and

environmental protection.

Spill Response:

disposal.

Ventilate: Ensure the area is well-ventilated.

Evacuate: Immediately clear the area of all personnel.

Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.

Collect: Carefully scoop up the absorbed material into a suitable, labeled container for
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o Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and
water.

» Personal Protection: Wear full PPE, including respiratory protection, during the entire
cleanup process.

Disposal:
o Dispose of waste in accordance with all local, state, and federal regulations.[1]
e Do not allow the chemical to enter drains or waterways.[2]

o Contaminated packaging should be treated as hazardous waste and disposed of accordingly.

[1]

Chemical Spill Response Workflow
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Evacuate Immediate Area

l

Alert Supervisor & Safety Officer

Don Appropriate PPE

Contain Spill with Absorbent Material

Collect Absorbed Material

Decontaminate Spill Area

Dispose of Waste in Accordance with Regulations

Document Incident

Diagram 1: Chemical Spill Response Workflow

Click to download full resolution via product page

Caption: Workflow for safely managing a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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